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Compound of Interest

Compound Name: Antibacterial agent 153

Cat. No.: B12372441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The designation "Antibacterial agent 153" does not refer to a single, unique chemical entity.

Instead, it is a label that has been assigned to several distinct compounds across different

research studies, each with its own specific chemical structure, target organisms, and

mechanism of action. This technical guide provides an in-depth analysis of the available data

for each identified "Antibacterial agent 153," compiling quantitative data, detailing

experimental protocols, and visualizing associated pathways to offer a comprehensive resource

for researchers in the field of antibacterial drug discovery.

Pyrrolo[2,3-d]pyrimidine Derivative (Compound 153)
A notable compound designated as "153" belongs to the pyrrolo[2,3-d]pyrimidine class of

heterocyclic compounds. Research has highlighted its potential as an antibacterial agent,

particularly against both Gram-positive and Gram-negative bacteria.

Target Organisms and Efficacy
Initial screenings of this compound have demonstrated its inhibitory effects against a range of

bacteria. The available quantitative data from these studies are summarized below.
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Target
Organism

Strain Efficacy (MIC)
Efficacy
(Inhibition
Zone)

Reference

Escherichia coli MTCC 443 -
Superior potency

noted
[1]

Bacillus subtilis MTCC 441 -
Enhanced

activity noted
[1]

Note: MIC (Minimum Inhibitory Concentration) values were not explicitly provided in the initial

review, but the compound showed notable activity in agar diffusion assays.[1]

Experimental Protocols
Antimicrobial Susceptibility Testing (Agar Diffusion Method)

The antibacterial activity of the pyrrolo[2,3-d]pyrimidine derivative 153 was determined using

the agar well diffusion method. A standardized bacterial suspension was uniformly spread on a

sterile Mueller-Hinton Agar plate. Wells were then created in the agar, and a specific

concentration of the compound was introduced into each well. The plates were incubated under

appropriate conditions, and the diameter of the inhibition zone around each well was measured

to determine the antibacterial activity.[1]

Logical Workflow for Synthesis and Screening
The general workflow for the synthesis and evaluation of this class of compounds is depicted

below.
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Fig. 1: General workflow for synthesis and antimicrobial screening.

Quinoline-2-pyridone Hybrid (Compound 153)
Another compound identified as "153" is a hybrid molecule combining quinoline and 2-pyridone

scaffolds. This particular derivative is characterized by a 4-methyl substituent.

Target Organisms and Efficacy
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This compound has been specifically evaluated for its activity against the Gram-negative

bacterium Escherichia coli.

Target Organism Strain Efficacy (MIC) Reference

Escherichia coli Not Specified 62.5 µg/mL [2]

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Determination

The MIC of the quinoline-2-pyridone compound 153 was determined using a standard broth

microdilution method. Serial dilutions of the compound were prepared in a liquid growth

medium in 96-well microtiter plates. A standardized inoculum of the test bacterium was added

to each well. The plates were incubated, and the MIC was recorded as the lowest

concentration of the compound that completely inhibited visible bacterial growth.[2]

Marine-Derived Fungal Metabolite (Compound 153)
A compound designated as "153" has also been isolated from a marine-derived fungus. This

natural product has been reported to exhibit a range of antimicrobial activities.

Target Organisms and Efficacy
This fungal metabolite has demonstrated moderate activity against bacteria, algae, and fungi.

Target Organism Efficacy Reference

Bacteria Moderate antibacterial activity [3]

Algae Moderate antialgal activity [3]

Fungi Moderate antifungal activity [3]

Note: Specific quantitative data such as MIC values or inhibition zones were not provided in the

available review.[3] Further investigation into the primary literature is required to obtain this

information.
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Tetracyclic Triterpenoid (Compound 153)
A tetracyclic triterpenoid, also labeled as compound "153," has been identified as having

antibacterial properties, particularly against Gram-negative bacteria.

Target Organisms and Efficacy
This compound has shown specific activity against Acinetobacter species and Escherichia coli.

Target Organism Strain Efficacy (MIC) Reference

Acinetobacter sp. Not Specified 5.0 µg/mL [4]

Escherichia coli Not Specified 10.0 µg/mL [4]

Experimental Protocols
Broth Microdilution Assay

The antibacterial activity of the tetracyclic triterpenoid 153 was assessed using a broth

microdilution method to determine the Minimum Inhibitory Concentration (MIC). The compound

was serially diluted in cation-adjusted Mueller-Hinton broth in 96-well plates. Bacterial

suspensions were added to each well, and the plates were incubated. The MIC was

determined as the lowest concentration of the compound that prevented visible growth of the

bacteria.[4]

Commercially Available "Antibacterial Agent 153"
Several chemical suppliers list a product named "Antibacterial agent 153." This compound is

generally described as a broad-spectrum antibacterial agent.

Proposed Mechanism of Action
The proposed mechanism of action for this commercially available agent is the disruption of the

bacterial cell membrane.[5][6][7][8][9]

Signaling Pathway: Bacterial Cell Membrane Disruption
The general mechanism of action for membrane-targeting antibacterials is illustrated below.
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Fig. 2: Proposed mechanism of action for membrane-active antibacterials.

Note: Specific target organism data and detailed experimental protocols for this commercially

available compound are not readily available in the public domain and would require access to

proprietary manufacturer data or further independent research.

Conclusion
The identifier "Antibacterial agent 153" is ambiguous and has been applied to a variety of

chemical structures with different antibacterial profiles. This guide consolidates the currently

available information on these distinct compounds, providing a valuable starting point for
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researchers. For a more comprehensive understanding of any specific "Agent 153," it is

imperative to consult the primary research articles cited herein. The development of novel

antibacterial agents is a critical area of research, and a clear and unambiguous nomenclature

is essential for the effective dissemination of scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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